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Compound of Interest

Compound Name: Pivaloyl cyanide

Cat. No.: B1347056

For Researchers, Scientists, and Drug Development Professionals
Introduction

Pivaloyl cyanide, also known as 3,3-dimethyl-2-oxobutanenitrile, is an acyl cyanide, a class of
organic compounds featuring a cyanide group attached to a carbonyl carbon.[1] While its
primary documented industrial application is as a valuable intermediate in the synthesis of
agrochemicals such as 1,2,4-triazin-5-one herbicides, its utility as a general laboratory reagent
is less explored.[2] Acyl cyanides are reactive electrophiles, and the cyanide moiety can
function as a leaving group, suggesting potential applications in other chemical
transformations.[3]

This document outlines the plausible, though not widely documented, use of pivaloyl cyanide
as a reagent for amide synthesis via carboxylic acid activation. It also addresses its suitability
for nitrile synthesis and provides detailed safety protocols essential for handling this reactive
and potentially hazardous compound.

Safety Precautions

Pivaloyl cyanide is a reactive chemical that must be handled with extreme caution in a well-
ventilated chemical fume hood. It combines the hazards of a reactive acylating agent with the
severe toxicity of cyanide.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1347056?utm_src=pdf-interest
https://www.benchchem.com/product/b1347056?utm_src=pdf-body
https://en.wikipedia.org/wiki/Acyl_cyanide
https://patents.google.com/patent/US4432910A/en
http://xingweili.snnu.edu.cn/C-CN_activation_Nakao.pdf
https://www.benchchem.com/product/b1347056?utm_src=pdf-body
https://www.benchchem.com/product/b1347056?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347056?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Toxicity: Acyl cyanides can release hydrogen cyanide (HCN), a highly toxic gas, upon
contact with water, acids, or even moist air. Inhalation, ingestion, or skin contact can be fatal.

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
chemical-resistant gloves (nitrile is often insufficient; thicker butyl rubber or laminate gloves
are recommended), and chemical safety goggles with a face shield.

o Emergency Preparedness: Ensure an emergency cyanide antidote kit is available and that
personnel are trained in its use. A safety shower and eyewash station must be immediately
accessible.

o Waste Disposal: All waste containing pivaloyl cyanide or cyanide salts must be quenched
carefully with an oxidizing agent like sodium hypochlorite (bleach) under basic conditions (pH
> 10) before disposal according to institutional hazardous waste protocols. Never mix
cyanide waste with acidic waste streams.

Application 1: Synthesis of Amides from Carboxylic
Acids

Pivaloyl cyanide can plausibly function as a carboxylic acid activating agent, analogous to the
widely used pivaloyl chloride. The proposed mechanism involves the reaction of a carboxylic
acid with pivaloyl cyanide to form a mixed anhydride. This highly electrophilic intermediate is
then susceptible to nucleophilic attack by an amine to form the desired amide. The cyanide ion
serves as the leaving group from the initial activation step.

Proposed Reaction Mechanism

The process consists of two main stages:

o Activation: The carboxylic acid attacks the carbonyl carbon of pivaloyl cyanide, leading to
the formation of a mixed pivaloic-carboxylic anhydride and the displacement of a cyanide
ion.

o Amination: The amine attacks the less sterically hindered carbonyl center of the mixed
anhydride, forming a tetrahedral intermediate that collapses to yield the final amide product
and pivalic acid as a byproduct.
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Step 1: Activation

Pivaloyl Cyanide
Carboxylic Acid (R-COOH)

+ Pivaloyl Cyanide

Mixed Anhydride

Step 2: Amination

+ Mixed Anhydride + Pivalic Acid

Amide (R-CONH-R) Pivalic Acid

Amine (R'-NHz)

Pivaloyl Cyanide is not suitable for this transformation.

Pivaloyl Cyanide
Dehydrating Agent
Aldehyde (R-CHO) *NHOHHCL [ Aoxime (R-CH=NOH) - H20 Nitrile (R-CN)

Standard Aldehyde to Nitrile Conversion

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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